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Get Quote

Technical Data for Diallyl Maleate

The following table summarizes key physical properties of Diallyl maleate that are critical for its handling in

a laboratory setting [1] [2].

Property Value / Description

CAS Number 999-21-3 [1]

Molecular Formula C10H12O4 [1]

Physical State Clear, colorless liquid [1]

Odor Pungent [1]

Melting Point -47 °C (-52.6 °F) [1] [2]

Boiling Point 106-116 °C at 4 mmHg [1] [2]

Density 1.074 g/mL at 20 °C [1] [2]

Flash Point 121 °C (249.8 °F) (closed cup) [2]

Recommended Storage 2-8°C (35.6-46.4 °F) [1] [2]
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Property Value / Description

Water Solubility 151.2 mg/L at 25 °C [1]

Vapor Pressure 4 mmHg at 25 °C [1] [2]

Vapor Density 6.6 (vs air) [1] [2]

Troubleshooting: Low Temperature & Storage Handling

Here are answers to common questions regarding the low-temperature handling of Diallyl maleate.

Q1: What are the primary considerations for storing Diallyl maleate?

Diallyl maleate should be stored at cold temperatures between 2-8°C [1] [2]. This is primarily to prevent its

self-polymerization over time. The monomer is typically supplied with a stabilizer, such as Hydroquinone

(HQ), to inhibit premature polymerization [1].

Q2: What happens to Diallyl maleate when it is cooled to its melting point?

The melting point of Diallyl maleate is -47 °C [1] [2]. When cooled to this temperature, the liquid will

solidify. This extremely low freezing point means the material will remain a liquid in standard laboratory

freezer conditions (-20 °C). Handling the substance at very low temperatures requires protection against

cryogenic burns and the use of materials compatible with such temperatures.

Q3: How should I handle Diallyl maleate if it has been stored in a cold environment?

When removing the compound from cold storage, moisture condensation on the container can be an issue.

Allow the sealed container to warm to ambient temperature in a fume hood before opening to prevent water

absorption and to minimize exposure to vapors. The pungent odor and vapor pressure indicate that inhalation

is a concern [1].

Safety and Handling Protocols
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Personal Protective Equipment (PPE) The recommended personal protective equipment includes

eyeshields, faceshields, gloves, and type ABEK respirator filters [2].

Hazard Classification Diallyl maleate is classified with the following hazard statements [1] [2]:

Acute Tox. 3 Oral (H301): Toxic if swallowed.
Skin Irrit. 2 (H315): Causes skin irritation.

Eye Irrit. 2 (H319): Causes serious eye irritation.
STOT SE 3 (H335): May cause respiratory irritation.

Experimental Workflow for Polymer Plate Preparation

The following diagram outlines a general experimental workflow for casting polymer plates using Diallyl

maleate, based on a research procedure [3].
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Start: Prepare Materials

Mix liquid reactants:
- Diallyl maleate (DAM)
- Allyl diglycyl carbonate (ADC)
- Initiator (IPP)

Degas mixture
(to remove oxygen)

Transfer to mold

Cure with controlled
temperature history

Demold polymer plate

End: Characterize plate

Click to download full resolution via product page

Detailed Methodology [3]:

Materials Preparation: Diallyl maleate (DAM), co-monomer (e.g., Allyl diglycol carbonate, ADC), and
a polymerizing initiator (e.g., Diisopropyl peroxy dicarbonate, IPP) are used. These materials are

often stored separately at approximately -20°C prior to use to prevent self-polymerization.
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Mixing and Degassing: The liquid constituents are mixed. The mixture is then degassed to remove

dissolved oxygen, which can interfere with the polymerization reaction.
Molding and Curing: The degassed mixture is transferred into a mold. The polymerization ("curing")

is carried out under a carefully controlled temperature program. Research indicates different curing
"histories" can be used (e.g., high-temperature fast cure, or low-temperature long-duration cure)

which affect the final polymer's properties, such as hardness and suitability for etching.
Post-Processing: After curing is complete, the solid polymer plate is demolded. It may then be

subjected to characterization or further experimental procedures.

Key Takeaways for Researchers

The provided data and protocols are for Diallyl maleate, not Dilauryl maleate. Please verify the

correct compound for your research.
The low melting point (-47°C) means Diallyl maleate remains liquid in most lab cold storage,

simplifying handling but requiring careful temperature control to prevent polymerization.
The primary low-temperature challenge is storage at 2-8°C for stability, not managing a solid-state

phase change under common conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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